BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromopyridine-2-sulfonyl chloride CAS
number and pricing

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-Bromopyridine-2-sulfonyl
Compound Name:
chloride

cat. No.: B1521921

An In-Depth Technical Guide to 5-Bromopyridine-2-sulfonyl Chloride for Advanced Research
and Development

Authored by: A Senior Application Scientist

Introduction: In the landscape of modern synthetic chemistry and drug discovery, the strategic
use of highly functionalized building blocks is paramount. Among these, heteroaromatic
sulfonyl chlorides have emerged as exceptionally versatile reagents. This guide provides a
comprehensive technical overview of 5-Bromopyridine-2-sulfonyl chloride, a key
intermediate whose unique structural features are leveraged in the synthesis of a wide array of
biologically active compounds and advanced materials.[1][2] This document is intended for
researchers, medicinal chemists, and process development scientists, offering in-depth insights
into its properties, synthesis, reactivity, and applications, supported by practical protocols and
safety considerations.

Core Compound Identification and Properties

5-Bromopyridine-2-sulfonyl chloride is a highly reactive, crystalline solid that serves as a

critical precursor in diverse synthetic applications, from pharmaceuticals to agrochemicals.[1]
Its bifunctional nature, featuring a reactive sulfonyl chloride group and a bromine-substituted
pyridine ring, allows for sequential and site-selective modifications.

Physicochemical and Spectroscopic Data
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A thorough understanding of the compound's physical and chemical properties is essential for
its effective use in synthesis and for ensuring safe handling and storage.

Property Value Source(s)
CAS Number 874959-68-9 [1][3][4]
Molecular Formula CsHsBrCINOz2S [11[31[5]
Molecular Weight 256.51 g/mol [1][5]
Appearance White to off-white solid [11[3]
Melting Point 80-83 °C [3]

Boiling Point 301 °C at 760 mmHg [3]

Purity Typically 295-99% (by HPLC) [11[3]

N Store at 0-8 °C or -20°C for
Storage Conditions N [11[3]
long-term stability

Soluble in aprotic organic
solvents such as
Dichloromethane (DCM),
Tetrahydrofuran (THF), and
Acetonitrile (ACN). Reacts with

protic solvents.

Solubility

Note: A hydrochloride salt of this compound is also commercially available under CAS Number
1150561-80-0.[6][7]

Supplier Information and Indicative Pricing

5-Bromopyridine-2-sulfonyl chloride is available from a range of specialized chemical
suppliers. Pricing is contingent on purity, quantity, and supplier. The following table provides an
overview of common suppliers for research and bulk quantities.
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Supplier Indicative Purity Availability
Sigma-Aldrich AldrichCPR Research Quantities
Chem-Impex >99% (HPLC) Research to Bulk
Molport Screening Compounds Aggregator

BLD Pharm Research Quantities Research Quantities

Pricing is subject to fluctuation and should be confirmed directly with the suppliers.

Synthesis and Manufacturing Pathways

The synthesis of 5-Bromopyridine-2-sulfonyl chloride is a multi-step process that requires
careful control of reaction conditions. While specific proprietary methods may vary, the general
synthetic routes rely on the functionalization of a pre-existing brominated pyridine scaffold.

A common conceptual pathway involves the conversion of a suitable precursor, such as 5-
bromo-2-aminopyridine or 5-bromopyridine-2-thiol, into the desired sulfonyl chloride.

General Synthetic Workflow via Diazotization-
Sulfonylation

One established method for preparing aryl sulfonyl chlorides is the Sandmeyer-type reaction,
starting from an amino-substituted heterocycle. This workflow is illustrated below.
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G-Bromo-z-aminopyridina (Sulfur Dioxide (SO2) / CuCIz)

NaNO2, ag. HCI
0-5°C

Y

(Diazonium Salt Intermediate)

S02, CuCl2
in Acetic Acid

5-Bromopyridine-2-sulfonyl chloride

Core Reaction

i . . Primary/Secondary Amine
G Bromopyridine-2-sulfonyl chIorlda ( (RIR2NH) )

5-Bromopyridin-2-yl Sulfonamide

Further Derivatization
(e.g., Suzuki Coupling)

Biologically Active Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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